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Compound of Interest

Tetrabutylammonium fluoride
Compound Name: )
trihydrate

Cat. No.: B108558

This guide provides detailed information on the molecular properties of tetrabutylammonium
fluoride trihydrate, a widely used reagent in organic synthesis. It is intended for researchers,
scientists, and professionals in the field of drug development and chemical research.

Data Presentation: Molecular Formula and Weight

Tetrabutylammonium fluoride trihydrate is a quaternary ammonium salt that exists as a
hydrated complex. Its chemical identity and molecular weight are fundamental parameters for
its application in quantitative chemical reactions. The table below summarizes these key
properties.[1][2][3][4][5][6][7]

Contribution to
Molar Mass ( g/mol

Component Chemical Formula | Total Molecular
Weight (%)
Tetrabutylammonium
) (CH3CH2CH2CH2)aN*  242.48 76.85%
(TBA) Cation
Fluoride (F) Anion F- 19.00 6.02%
Water of Hydration 3H20 54.03 17.13%
Total Compound C16H42FNO3 315.51 100.00%
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The compound's overall chemical formula is C16H42FNOs, with a corresponding molecular
weight of 315.51 g/mol .[1][3][5][6][7] Other representations of the formula include
C16H36N-F-3H20 and [CH3(CH2)3]aNF - 3H20.[2][4][8]

Methodology: Determination of Molecular Weight

The molecular weight of tetrabutylammonium fluoride trihydrate is determined by
calculating the sum of the atomic weights of all atoms present in its chemical formula. This
process involves identifying the constituent elements and the number of atoms of each,
referencing their standard atomic weights from the periodic table, and summing these values.
The workflow for this calculation is outlined in the diagram below.

Input Data

Chemical Formula
Ci6Ha2FNO3

Standard Atomic Weights ‘
(C,H,F, N, 0) [

Calculation Steps

1. Count Atoms
C:16,H:42,F:1,N:1,0: 3

2c. Calculate Mass of Fluorine 2d. Calculate Mass of Nitrogen 2e. Calculate Mass of Oxygen 2a. Calculate Mass of Carbon 2b. Calculate Mass of Hydrogen
1*18.998u 1*14.007 u 3*15.999 u 16*12.011u 42 *1.008 u

I 3. Sum Component Masses B

Molecular Weight
315.51 g/mol
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Caption: Workflow for calculating the molecular weight of tetrabutylammonium fluoride
trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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